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Compound of Interest

4-Bromo-3-0x0-n-
Compound Name: )
phenylbutanamide

Cat. No.: B072104

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of 4-bromo-3-0xo-N-
phenylbutanamide, a versatile intermediate in organic synthesis. The document outlines the
experimental setup, reagent quantities, reaction conditions, and purification methods.

Introduction

3-oxo-N-phenylbutanamide, also known as acetoacetanilide, is a key precursor in the synthesis
of various chemical entities. Its bromination yields valuable intermediates for the development
of pharmaceuticals and other fine chemicals. The presence of an active methylene group
makes it susceptible to electrophilic substitution, such as bromination. The resulting brominated
compound, 4-bromo-3-0xo-N-phenylbutanamide, is a versatile building block in organic
synthesis, particularly in the construction of heterocyclic compounds.[1] Its utility is
demonstrated in multi-step syntheses where it can be used to build more complex molecular
frameworks.[1]

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 4-bromo-3-oxo-
N-phenylbutanamide.
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Parameter Value Reference

Reactants

Diketene 84¢g [2]

Bromine 160 g [2]

Aniine Appropriate amount (not 2]
specified)

Triethylamine (Base) 120 g [2]

Dichloromethane (Solvent) 600 g + 50 g for rinsing [2]

Product

4-bromo-3-0x0-N-
Product Name ) [2]
phenylbutanamide

Molecular Formula C10H10BrNO2 [11[3]

Molecular Weight 256.1 g/mol [1][2]

Yield 238.2¢g [2]
Colorless or slightly yellow

Appearance [4]
crystal

Storage 2-8°C Refrigerator [5]

Experimental Protocols

This protocol describes a method for the synthesis of 4-bromo-3-oxo-N-phenylbutanamide
starting from diketene.

Materials:
o Diketene
e Bromine

e Aniline
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e Triethylamine

» Dichloromethane

e Reaction flask

e Stirring apparatus
e Cooling bath

e Dropping funnel

« Filtration apparatus
Procedure:

e Reaction Setup: In a reaction flask equipped with a stirrer and a dropping funnel, add 84 g of
diketene and 600 g of dichloromethane.[2]

e Bromination: Cool the mixture to 5°C with stirring.[2] Maintain the system temperature at
15°C while adding 160 g of bromine dropwise to the reaction mixture.[2]

« Stirring: After the addition of bromine is complete, stir the reaction solution for 1 hour.[2]

» Addition of Base and Aniline: Add 120 g of triethylamine to the mixture.[2] Control the system
temperature at 30°C and gradually add an appropriate amount of aniline dropwise.[2]

e Reaction Completion: After the aniline addition is complete, maintain the reaction
temperature at 35°C for 3 hours.[2]

e Work-up and Isolation: Cool the reaction product to 3°C and filter the resulting solid.[2]
 Purification: Rinse the filter cake with 50 g of dichloromethane.[2]
e Drying: Dry the filter cake to obtain 238.2 g of 4-bromo-3-0xo-N-phenylbutanamide.[2]

Visualizations

Experimental Workflow for the Synthesis of 4-bromo-3-oxo-N-phenylbutanamide
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Caption: Synthesis of 4-bromo-3-o0xo-N-phenylbutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b072104?utm_src=pdf-body-img
https://www.benchchem.com/product/b072104?utm_src=pdf-body
https://www.benchchem.com/product/b072104?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b072104
https://www.chemicalbook.com/synthesis/4-bromo-3-oxo-n-phenylbutanamide.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-oxo-n-phenylbutanamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-oxo-n-phenylbutanamide
https://www.chembk.com/en/chem/4-Bromo-3-oxo-N-phenylbutanamide
https://www.pharmaffiliates.com/en/1205-74-9-4-bromo-3-oxo-n-phenylbutanamide-pa270026847.html
https://www.benchchem.com/product/b072104#experimental-setup-for-the-bromination-of-3-oxo-n-phenylbutanamide
https://www.benchchem.com/product/b072104#experimental-setup-for-the-bromination-of-3-oxo-n-phenylbutanamide
https://www.benchchem.com/product/b072104#experimental-setup-for-the-bromination-of-3-oxo-n-phenylbutanamide
https://www.benchchem.com/product/b072104#experimental-setup-for-the-bromination-of-3-oxo-n-phenylbutanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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